Cas no 2172595-45-6 (1-(4-aminopiperidin-4-yl)cyclopentan-1-ol)

• Product Name: 1-(4-aminopiperidin-4-yl)cyclopentan-1-ol
• CAS No: 2172595-45-6
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6082622
• PubChem ID: 165603293
• Update Time: 2025-05-20

1-(4-aminopiperidin-4-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminopiperidin-4-yl)cyclopentan-1-ol
• 2172595-45-6
• EN300-1643996

• Inchi： 1S/C10H20N2O/c11-9(5-7-12-8-6-9)10(13)3-1-2-4-10/h12-13H,1-8,11H2
• InChI Key： YSMUWMCUNSZZMY-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(CCNCC1)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.3Ų

Additional information on 1-(4-aminopiperidin-4-yl)cyclopentan-1-ol

1-(4-Aminopiperidin-4-yl)cyclopentan-1-ol: A Comprehensive Overview

1-(4-Aminopiperidin-4-yl)cyclopentan-1-ol, also known by its CAS number 2172595-45-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a cyclopentane ring with a piperidine moiety substituted with an amino group. The compound has garnered attention due to its potential applications in drug discovery and its role in various chemical synthesis pathways.

The structure of 1-(4-Aminopiperidin-4-yl)cyclopentan-1-ol is notable for its bicyclic framework, which contributes to its stability and reactivity. The cyclopentane ring is a five-membered hydrocarbon ring, while the piperidine ring is a six-membered amine-containing ring. The amino group attached to the piperidine ring introduces additional functionality, making this compound versatile for various chemical reactions. Recent studies have highlighted the importance of such bicyclic structures in medicinal chemistry, particularly in the development of bioactive molecules.

One of the key areas of research involving 2172595-45-6 is its synthesis and optimization. Chemists have explored various synthetic routes to efficiently produce this compound, often focusing on methods that minimize environmental impact and maximize yield. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples of this compound, which is crucial for pharmacological studies.

In terms of applications, 1-(4-Aminopiperidin-4-yl)cyclopentan-1-ol has shown promise in the development of new drug candidates. Its structural features make it a valuable intermediate in the synthesis of complex molecules, including those with potential therapeutic effects. For example, derivatives of this compound have been investigated for their activity against certain enzymes and receptors, which could lead to novel treatments for diseases such as cancer and neurodegenerative disorders.

The pharmacokinetic properties of 2172595-45-6 are another area of active research. Understanding how this compound behaves in biological systems is essential for determining its suitability as a drug candidate. Studies have shown that the compound exhibits moderate solubility and permeability, which are important factors for oral bioavailability. However, further research is needed to optimize these properties for clinical use.

Beyond its direct applications in drug discovery, 1-(4-Aminopiperidin-4-yl)cyclopentan-1-ol serves as a valuable tool in chemical education and research. Its structure provides an excellent example of how functional groups can influence the properties and reactivity of organic compounds. Additionally, the compound's synthesis involves a range of advanced techniques, making it a valuable case study for students and researchers alike.

In conclusion, 1-(4-Aminopiperidin-4-yli)cyclopentan-i ol, or CAS No. 2172595 - 45 -6 strong>, represents a significant advancement in organic chemistry with wide-ranging applications. Its unique structure, versatile functionality, and potential for further modification make it an invaluable compound for both academic and industrial research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.